2-(Acetylamino)-2-deoxy-L-galacturonic acid

• CAS No.: 82838-35-5
• Molecular Formula: C8H13NO7
• Molecular Weight: 235.19 g/mol
• IUPAC Name: (2R,3S,4S,5S)-5-acetamido-2,3,4-trihydroxy-6-oxohexanoic acid
• InChI: InChI=1S/C8H13NO7/c1-3(11)9-4(2-10)5(12)6(13)7(14)8(15)16/h2,4-7,12-14H,1H3,(H,9,11)(H,15,16)/t4-,5+,6+,7-/m1/s1
• InChI Key: MQWZJOSNNICZJE-JRTVQGFMSA-N
• SMILES: CC(=O)NC(C=O)C(C(C(C(=O)O)O)O)O
• Isomeric SMILES: CC(=O)N[C@H](C=O)[C@@H]([C@@H]([C@H](C(=O)O)O)O)O
• Synonyms: 2-N-acetyl-2-deoxy-L-galacturonic acid; 2-N-acetyl-2-deoxygalacturonic acid; 2-NADGA; GalNAcA; N-acetylgalactosaminuronic acid

Description

2-(Acetylamino)-2-deoxy-L-galacturonic acid is a sugar acid that is a derivative of L-galacturonic acid. It is found in the cell wall of some bacteria, where it plays a role in cell adhesion and biofilm formation. It is also a component of the lipopolysaccharide of some gram-negative bacteria.

The structure of this compound is shown below:

The molecule has a six-membered ring with five carbon atoms and one oxygen atom. The carbon atoms are numbered 1 through 6, with the oxygen atom being numbered 5. The carbon atoms 1, 2, 3, and 4 are each bonded to a hydroxyl group (-OH). The carbon atom 5 is bonded to a carboxyl group (-COOH). The carbon atom 6 is bonded to an acetyl group (-COCH3). The amino group (-NH2) is attached to the carbon atom 2.

  

Feature	This compound	GalNAc
Structure	Six-membered ring with a carboxyl group	Six-membered ring with an acetyl group
Occurrence	Cell walls of some bacteria	Glycoproteins, glycolipids, and other biological molecules
Function	Cell adhesion and biofilm formation	Cell signaling, protein folding, and immune response
Research Interest	Limited research due to its specific occurrence	Extensive research due to its widespread biological roles

  

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